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Compound of Interest

Compound Name: 1-Bromo-2,3,4-trifluorobenzene

Cat. No.: B061163

An In-depth Technical Guide to the Health and Safety of 1-Bromo-2,3,4-trifluorobenzene

For Researchers, Scientists, and Drug Development
Professionals

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a comprehensive Safety Data Sheet (SDS) or professional safety training.
Always consult the most current SDS for 1-Bromo-2,3,4-trifluorobenzene from your supplier
before handling this chemical.

Introduction

1-Bromo-2,3,4-trifluorobenzene is a fluorinated aromatic compound that serves as a versatile
intermediate in various chemical syntheses.[1] It is particularly valuable in the fields of
pharmaceuticals, agrochemicals, and materials science due to its unique trifluoromethyl groups
which enhance reactivity and stability.[1][2] Researchers utilize this compound in the
development of novel fluorinated molecules to improve biological activity and selectivity in drug
design.[1] Its ability to introduce fluorine atoms into organic molecules can significantly
influence their physical and chemical properties, enhancing their performance in targeted
applications.[1] In materials science, it is used in the synthesis of advanced polymers and
coatings with improved chemical resistance and durability.[1]
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This guide provides a comprehensive overview of the health and safety considerations
associated with 1-Bromo-2,3,4-trifluorobenzene, with a focus on data presentation, handling
protocols, and risk mitigation.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-Bromo-2,3,4-trifluorobenzene is

presented in Table 1. This data is essential for understanding its behavior under various

laboratory conditions and for designing safe handling and storage procedures.

Property Value Reference

Molecular Formula CeH2BrFs [11[3]

Molecular Weight 210.98 g/mol [11[3]

CAS Number 176317-02-5 [1][3]

Appearance (.20I<.)rless to light yellow clear (4]
liquid

Odor Petroleum distillates [4]

Boiling Point 47 °C @ 60 mmHg [4]

60 °C @ 30 mmHg [1]

Density 1.777 g/mL [4]

1.81 g/mL [1]

Flash Point 62 °C/ 143.6 °F [4]

Solubility No data available [5]

Toxicological Information and Hazard Classification

1-Bromo-2,3,4-trifluorobenzene is classified as a hazardous substance. The primary routes
of exposure are inhalation, skin contact, and eye contact. Ingestion is not an anticipated route
of exposure in industrial settings.[5]
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GHS Hazard Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating hazard information. The GHS classification for 1-
Bromo-2,3,4-trifluorobenzene is summarized in Table 2.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye 5 H319: Causes serious eye

Irritation irritation

Specific Target Organ Toxicity ) S H335: May cause respiratory
] 3 (Respiratory tract irritation) o

(Single Exposure) irritation

Flammable Liquids 4 Combustible liquid

Data sourced from PubChem and Fisher Scientific Safety Data Sheets.[3][4]

Some sources also indicate a potential for carcinogenicity (H351: Suspected of causing
cancer).[5][6]

Summary of Health Effects

o Skin Irritation: Causes skin irritation.[3][4]

 Eye Irritation: Causes serious eye irritation.[3][4]
 Respiratory Irritation: May cause respiratory irritation.[3][4]
» Carcinogenicity: Suspected of causing cancer.[5][6]

At present, detailed toxicological studies providing quantitative data such as LD50 or LC50
values for 1-Bromo-2,3,4-trifluorobenzene are not readily available in the public domain.

Experimental Protocols
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Detailed experimental protocols for the toxicological assessment of 1-Bromo-2,3,4-
trifluorobenzene are not provided in the publicly available safety literature. However, the
hazard classifications are typically determined using standardized test guidelines from
organizations such as the Organisation for Economic Co-operation and Development (OECD).

» Skin Irritation/Corrosion: Typically evaluated using OECD Test Guideline 404 (Acute Dermal
Irritation/Corrosion). This involves applying the substance to the skin of an animal
(historically rabbits) and observing for signs of erythema and edema.

o Eye Irritation/Corrosion: Generally assessed using OECD Test Guideline 405 (Acute Eye
Irritation/Corrosion). The substance is applied to the eye of an animal and observed for
effects on the cornea, iris, and conjunctiva.

e Acute Inhalation Toxicity: Often determined by OECD Test Guideline 403 (Acute Inhalation
Toxicity). This involves exposing animals to the substance via inhalation and monitoring for

adverse effects and mortality.

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling 1-Bromo-2,3,4-
trifluorobenzene to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following are
general recommendations:
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Protection Type

Specification

Eye/Face Protection

Chemical safety goggles or a face shield as
described by OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European
Standard EN166.

Skin Protection

Wear appropriate protective gloves (e.g., PVC)
and clothing to prevent skin exposure. A PVC
apron or a full protective suit may be required

for scenarios with a risk of significant exposure.

Respiratory Protection

Use only in a well-ventilated area. If engineering
controls are not sufficient, a self-contained
breathing apparatus (SCBA) should be used for

high concentrations or prolonged activity.[5]

Engineering Controls

» Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.

o Emergency eye wash fountains and safety showers should be readily available in the

immediate vicinity of any potential exposure.[5]

o Use explosion-proof electrical, ventilating, and lighting equipment.

Handling Procedures

» Avoid all personal contact, including inhalation.

Wear protective clothing when there is a risk of exposure.

Wash hands and any exposed skin thoroughly after handling.[4]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[4]

Use only non-sparking tools.
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o Take precautionary measures against static discharge. Ground and bond containers and
receiving equipment.

Storage Requirements

o Store in a well-ventilated place and keep the container tightly closed.[4]
o Keep in a dry, cool place.[7]

o Store locked up.[4]

o Keep away from heat, sparks, and flame.[7]

e Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, and strong
reducing agents.[4][7]

Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Instructions

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing. Call a
POISON CENTER or doctor/physician if you

feel unwell.[4]

Inhalation

Immediately remove all contaminated clothing.
) Wash off immediately with plenty of soap and
Skin Contact ) o
water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention.[4]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes. Get

medical attention.[4]

) Do NOT induce vomiting. Rinse mouth. Call a
Ingestion . .
poison center or a doctor if you feel unwell.[5]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry powder, foam, or carbon dioxide (CO2).

[4][5]

o Specific Hazards: Combustible liquid.[4] Vapors are heavier than air and may spread along
floors, potentially forming explosive mixtures with air at elevated temperatures. Toxic fumes
may be released in case of fire.[5]

e Protective Equipment for Firefighters: Wear self-contained breathing apparatus and full
protective gear to prevent contact with the substance.[5] Fight fire from a safe distance and a
protected location.[5]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Remove all sources of ignition. Avoid breathing vapors and contact with skin and eyes.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA1851406&productDescription=1-BRMO-234-TRIFLROBNZENE+99+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1851406&productDescription=1-BRMO-234-TRIFLROBNZENE+99+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1851406&productDescription=1-BRMO-234-TRIFLROBNZENE+99+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.aarti-industries.com/Upload/PDF/gps-safety-summary-1-bromo-3-4-5-trifluorobenzene.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1851406&productDescription=1-BRMO-234-TRIFLROBNZENE+99+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.aarti-industries.com/Upload/PDF/gps-safety-summary-1-bromo-3-4-5-trifluorobenzene.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1851406&productDescription=1-BRMO-234-TRIFLROBNZENE+99+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.aarti-industries.com/Upload/PDF/gps-safety-summary-1-bromo-3-4-5-trifluorobenzene.pdf
https://www.aarti-industries.com/Upload/PDF/gps-safety-summary-1-bromo-3-4-5-trifluorobenzene.pdf
https://www.aarti-industries.com/Upload/PDF/gps-safety-summary-1-bromo-3-4-5-trifluorobenzene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains. If contamination of drains or waterways occurs, advise emergency
services.

o Methods for Containment and Cleaning Up: Absorb the spillage with inert absorbent material
(e.g., sand, silica gel, universal binder).[4] Collect the absorbed material into a suitable,
labeled container for disposal.[4] Use spark-proof tools and explosion-proof equipment.[8]

Disposal Considerations

Dispose of contents and containers to an approved waste disposal plant in accordance with
local, regional, and national regulations.[4] Do not discharge into drains or the environment.[5]

Visualized Workflows

The following diagrams illustrate key logical workflows for managing the risks associated with
1-Bromo-2,3,4-trifluorobenzene.
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Hazard Identification and Risk Assessment Workflow

Assessment Phase
Identify Chemical:
1-Bromo-2,3,4-trifluorobenzene

Y

Gather Safety Information
(SDS, Literature)

Identify Hazards:
- Skin/Eye Irritant

- Respiratory Irritant
- Combustible
- Suspected Carcinogen

Y

Assess Exposure Potential:
- Inhalation
- Dermal Contact

Characterize Risk Level

(Low, Medium, High)

1
IMitigate

Control Phase

Implement Engineering Controls
(Fume Hood, Ventilation)

\

Define PPE Requirements
(Gloves, Goggles, Lab Coat)
Y
Establish Safe Work Procedures
(Handling, Storage, Waste)

Y
Grovide Training to PersonneD

T
|
IF’repare
1
i

Emergency Preparedness

(Establish First Aid Procedurea E)utline Fire-Fighting Measureg

A Y

) . Ensure Emergency Equipment is Available
E)efme Spill Response PIaD ( (Eyewash, Shower, Extinguisher)
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Spill Response Protocol

Spill Detected

Evacuate Immediate Area
Alert Others

'

Assess Spill Size & Risk

Small Spill?

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

'

Contain Spill with
Inert Absorbent Material

'

Collect Residue with
Non-Sparking Tools

'

Place in Labeled
Hazardous Waste Container

'

Decontaminate Area
and Equipment

Response Complete

Large or Uncontrolled Spill

Contact Emergency Services
& Environmental Health and Safety

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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